Cas no 1374652-01-3 (3-Methoxy-N-methylisoquinolin-5-amine)

3-Methoxy-N-methylisoquinolin-5-amine structure
1374652-01-3 structure
Product Name:3-Methoxy-N-methylisoquinolin-5-amine
CAS No:1374652-01-3
MF:C11H12N2O
MW:188.225782394409
CID:2621037
Update Time:2023-08-07

3-Methoxy-N-methylisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-N-methylisoquinolin-5-amine
    • Inchi: 1S/C11H12N2O/c1-12-10-5-3-4-8-7-13-11(14-2)6-9(8)10/h3-7,12H,1-2H3
    • InChI Key: XOIBSGIQOHUVJB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC2C(=CC=CC=2C=N1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.2
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